![molecular formula C19H23N3O2 B2460311 1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-3-(m-tolyl)propan-1-one CAS No. 2034474-42-3](/img/structure/B2460311.png)
1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-3-(m-tolyl)propan-1-one
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Description
1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-3-(m-tolyl)propan-1-one is a useful research compound. Its molecular formula is C19H23N3O2 and its molecular weight is 325.412. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methodologies and Catalysis One area of application involves the development of novel synthesis methodologies for piperidine derivatives, which are crucial in medicinal chemistry. For instance, a study describes a simple method for synthesizing 3-(pyrrolidin-1-yl)piperidine, highlighting its significance in medicinal chemistry due to its rigid diamine structure. This compound was synthesized through the exhaustive catalytic hydrogenation of pyrrolylpyridine, showcasing a novel approach for the production of such compounds in large quantities (Smaliy et al., 2011).
Another study focused on FeCl3-catalysed C-N coupling reactions between cyclic ethers and heterocyclic amines, resulting in the preparation of 2-hydroxypyrrolidine/piperidine derivatives. This highlights the use of metal catalysis in facilitating complex reactions for the synthesis of piperidine derivatives, which could be applicable to the synthesis of "1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-3-(m-tolyl)propan-1-one" (Mani et al., 2014).
Biological Activity and Potential Therapeutic Applications Research into the biological activity of piperidine derivatives also suggests potential therapeutic applications. One study identified a potent Glycine Transporter 1 (GlyT1) inhibitor, showcasing the relevance of such compounds in neuroscience and the potential for developing new treatments for CNS disorders (Yamamoto et al., 2016).
Furthermore, the synthesis and characterization of novel compounds for antibacterial and antituberculosis activities demonstrate the antimicrobial potential of piperidine derivatives. A study under microwave irradiation conditions synthesized fused pyran derivatives with significant in vitro antibacterial, antituberculosis, and antimalarial activities, indicating the broad-spectrum potential of such compounds in infectious disease treatment (Kalaria et al., 2014).
Properties
IUPAC Name |
3-(3-methylphenyl)-1-(3-pyrazin-2-yloxypiperidin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2/c1-15-4-2-5-16(12-15)7-8-19(23)22-11-3-6-17(14-22)24-18-13-20-9-10-21-18/h2,4-5,9-10,12-13,17H,3,6-8,11,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOLSHVNQJZZXDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CCC(=O)N2CCCC(C2)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.